Phantolide
Overview
Description
Phantolide is a synthetic musk fragrance . Its molecular formula is C17H24O, with an average mass of 244.372 Da .
Synthesis Analysis
This compound is prepared by Friedel–Crafts acetylation of 1,1,2,3,3,5-hexamethylindane . The asymmetric synthesis of this compound analogues involves the lipase-catalysed enantioselective transesterification of a racemic primary alcohol .
Molecular Structure Analysis
The molecular structure of this compound consists of a 1,1,2,3,3,6-Hexamethyl-2,3-dihydro-1H-inden-5-yl ethanone .
Chemical Reactions Analysis
The synthesis of this compound involves a Friedel–Crafts acetylation . The synthesis of this compound analogues involves a lipase-catalysed enantioselective transesterification .
Physical And Chemical Properties Analysis
This compound has a molecular formula of C17H24O, with an average mass of 244.372 Da and a monoisotopic mass of 244.182709 Da .
Scientific Research Applications
Synthesis and Industrial Applications
Phantolide, a compound with notable applications, has been the subject of various research studies. A significant advancement in its synthesis using p-cymene and tert-pentanol as raw materials has been developed. This method is practical for industrial production and offers environmental benefits, such as aiding in the treatment of papermaking wastewater (Tang Jian, 2010).
Odor Properties and Analogs
Research has also been conducted on the synthesis and odor properties of this compound analogues. These studies have led to the creation of new this compound analogues with varied odor profiles, including musk odors in some enantiomers (Kawasaki et al., 2017). Further investigations into the olfactory properties of this compound analogues in both racemic and optically active forms have contributed to understanding their scent profiles (Kawasaki et al., 2018).
Synthesis for Musk Odorants
In a related study, the synthesis of 5,6-Disubstituted 1,2,3-Trisilaindanes as silicon analogues of this compound-type musk odorants was explored. This research provides insights into the structural and olfactory properties of these compounds, highlighting their potential use in fragrance industries (Gluyas et al., 2010).
Environmental Impact
Furthermore, the removal of synthetic musks, including this compound, in wastewater treatment using ozonation was studied. This research is crucial for understanding the environmental impact and degradation behavior of such compounds (Li et al., 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Phantolide is a synthetic musk fragrance
Biochemical Pathways
It’s known that fragrances generally interact with the olfactory system, which involves g-protein coupled receptors and a series of signal transduction pathways in the olfactory neurons .
Pharmacokinetics
As a synthetic musk, it’s likely to have good stability and longevity, contributing to its widespread use in fragrances .
Result of Action
The primary result of this compound’s action is the production of its characteristic musk scent. This is achieved through its interaction with olfactory receptors, leading to the perception of its fragrance .
Action Environment
This compound, like other synthetic musks, is used in a variety of environments, including personal care products and perfumes. Environmental factors such as pH, temperature, and the presence of other fragrances can influence its action, efficacy, and stability .
Biochemical Analysis
Cellular Effects
Phantolide and other synthetic musks may reach the environment even after wastewater treatment, resulting in ecological and health concerns .
Molecular Mechanism
It’s known that this compound is a synthetic musk fragrance, and it’s prepared by Friedel–Crafts acetylation of 1,1,2,3,3,5-hexamethylindane
Metabolic Pathways
Synthetic musks, including this compound, are known to undergo biodegradation, photodegradation, advanced oxidation, and chlorination .
Transport and Distribution
Synthetic musks, including this compound, can bioaccumulate in aquatic species, suggesting that they may be transported and distributed within these organisms .
properties
IUPAC Name |
1-(1,1,2,3,3,6-hexamethyl-2H-inden-5-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O/c1-10-8-14-15(9-13(10)11(2)18)17(6,7)12(3)16(14,4)5/h8-9,12H,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDBHOHJWUDKDRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C2=C(C1(C)C)C=C(C(=C2)C)C(=O)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9051743 | |
Record name | Phantolide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9051743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15323-35-0, 64058-43-1 | |
Record name | Phantolide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15323-35-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetyl hexamethyl indan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015323350 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ketone, 1,1,2,3,3,6-hexamethylindan-5-yl methyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064058431 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phantolide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16827 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanone, 1-(2,3-dihydro-1,1,2,3,3,6-hexamethyl-1H-inden-5-yl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Phantolide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9051743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,2,3,3,6-hexamethylindan-5-yl methyl ketone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.766 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ACETYL HEXAMETHYL INDAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3KM1212J0Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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